Cas no 1807056-30-9 (4-Amino-3-nitrophenylpropanal)

• Product Name: 4-Amino-3-nitrophenylpropanal
• CAS No: 1807056-30-9
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 4961408
• Update Time: 2025-10-19

4-Amino-3-nitrophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-nitrophenylpropanal

• Inchi： 1S/C9H10N2O3/c1-6(5-12)7-2-3-8(10)9(4-7)11(13)14/h2-6H,10H2,1H3
• InChI Key： QVPQMTUOKSRGKE-UHFFFAOYSA-N
• SMILES： O=CC(C)C1C=CC(=C(C=1)[N+](=O)[O-])N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 1.6
• Topological Polar Surface Area: 88.9

Additional information on 4-Amino-3-nitrophenylpropanal

Introduction to 4-Amino-3-nitrophenylpropanal (CAS No. 1807056-30-9)

4-Amino-3-nitrophenylpropanal, with the chemical identifier CAS No. 1807056-30-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its nitro and amino functional groups, presents a unique structural framework that makes it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both electron-withdrawing and electron-donating groups in its molecular structure imparts distinct reactivity, making it a versatile building block for further chemical modifications and functionalization.

The significance of 4-Amino-3-nitrophenylpropanal lies in its potential applications across multiple domains of chemical biology and drug discovery. Its molecular architecture, featuring a phenyl ring substituted with both an amino group at the 4-position and a nitro group at the 3-position, creates a system with tunable electronic properties. This feature is particularly advantageous in designing molecules that interact with biological targets such as enzymes and receptors. The nitro group, while being a well-known pharmacophore, can be further reduced to an amine or converted into other functional groups, thereby expanding the synthetic possibilities.

In recent years, there has been growing interest in exploring the pharmacological properties of nitroaromatic compounds due to their ability to modulate various biological pathways. 4-Amino-3-nitrophenylpropanal serves as a key precursor in the synthesis of novel compounds that exhibit potential therapeutic effects. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The nitro group in its structure can be selectively reduced to an amine, leading to the formation of pharmacologically relevant molecules that may interact with specific targets in biological systems.

One of the most compelling aspects of 4-Amino-3-nitrophenylpropanal is its role in the development of next-generation drug candidates. Researchers have leveraged its structural features to design molecules with enhanced binding affinity and selectivity. The combination of an amino group and a nitro group provides multiple sites for chemical modification, allowing chemists to fine-tune the properties of their synthetic products. This flexibility is crucial in drug discovery, where achieving optimal pharmacokinetic and pharmacodynamic profiles is essential for therapeutic success.

The synthesis of 4-Amino-3-nitrophenylpropanal involves multi-step organic transformations that highlight its complexity as a chemical entity. The process typically begins with the nitration of an appropriate aromatic precursor followed by selective reduction and functional group interconversion. These synthetic strategies require precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have further refined these processes, enabling more efficient production of this valuable intermediate.

Recent studies have also explored the use of 4-Amino-3-nitrophenylpropanal in materials science applications beyond pharmaceuticals. Its ability to form stable complexes with metal ions and other organic molecules has opened up possibilities in areas such as coordination chemistry and polymer science. The nitro group's redox activity makes it particularly interesting for developing electrochemical sensors and catalysts, where controlled electron transfer processes are critical.

The safety profile of 4-Amino-3-nitrophenylpropanal is another important consideration in its handling and application. While it is not classified as a hazardous substance under standard regulatory guidelines, appropriate precautions must be taken during storage and handling to prevent degradation or unintended reactions. Laboratory protocols should emphasize proper ventilation, personal protective equipment (PPE), and waste disposal procedures to ensure safe usage.

In conclusion, 4-Amino-3-nitrophenylpropanal (CAS No. 1807056-30-9) represents a fascinating compound with broad utility in pharmaceutical research and beyond. Its unique structural features offer opportunities for designing novel therapeutic agents with improved efficacy and selectivity. As research continues to uncover new applications for this compound, its importance in advancing chemical biology and drug discovery is likely to grow even further.